(E)-2-(2-methyl-1H-imidazol-1-yl)-N'-(2,4,5-trimethoxybenzylidene)acetohydrazide

• IUPAC Name: 2-(2-methylimidazol-1-yl)-N-[(E)-(2,4,5-trimethoxyphenyl)methylideneamino]acetamide
• InChI: InChI=1S/C16H20N4O4/c1-11-17-5-6-20(11)10-16(21)19-18-9-12-7-14(23-3)15(24-4)8-13(12)22-2/h5-9H,10H2,1-4H3,(H,19,21)/b18-9+
• InChI Key: AVCLSCAJXMYGFU-GIJQJNRQSA-N
• Canonical SMILES: CC1=NC=CN1CC(=O)NN=CC2=CC(=C(C=C2OC)OC)OC
• Isomeric SMILES: CC1=NC=CN1CC(=O)N/N=C/C2=CC(=C(C=C2OC)OC)OC
• Molecular Formula: C16H20N4O4
• Molecular Weight: 332.35 g/mol

Description

(E)-2-(2-methyl-1H-imidazol-1-yl)-N'-(2,4,5-trimethoxybenzylidene)acetohydrazide, also known as TMAH, is a compound that has gained attention in scientific research due to its potential therapeutic applications.

Scientific Research Applications

N-Heterocyclic Carbenes in Catalysis

N-heterocyclic carbenes (NHC) , including imidazol-2-ylidenes, serve as versatile nucleophilic catalysts in transesterification and acylation reactions. These catalysts facilitate the formation of esters from alcohols and esters or acylating agents under mild conditions, showcasing their potential in synthetic organic chemistry for creating ester linkages efficiently (Grasa, Kissling, & Nolan, 2002).

Antioxidant Activities

Imidazole and acetohydrazide derivatives have been studied for their antioxidant properties. Research involving novel 1,3,4-oxadiazole and imine containing 1H-benzimidazoles, which share a functional relationship with the query compound, has shown significant in vitro antioxidant activities. These activities were measured by their inhibition of lipid peroxidation and ethoxyresorufin O-deethylase (EROD) activity, indicating their potential for mitigating oxidative stress (Alp et al., 2015).

Antibacterial and Antifungal Activities

Isochroman-triazole and thiadiazole hybrids , derived from acetohydrazide, have been synthesized and evaluated for their antimicrobial activities. These compounds exhibit moderate to good antibacterial and antifungal properties, suggesting the potential of such hybrid compounds in developing new antimicrobial agents (Saeed & Mumtaz, 2017).

Antitumor and Cytotoxicity Studies

Benzyl- or p-cyanobenzyl-substituted N-heterocyclic carbene–silver complexes have shown promising results in preliminary antibacterial activity studies and cytotoxicity tests against human renal-cancer cell lines. Such compounds underscore the potential application of NHC compounds in therapeutic contexts, including antimicrobial and anticancer treatments (Patil et al., 2010).